N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide

• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol
• IUPAC Name: N-(3-butan-2-yloxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H17NO2S/c1-3-11(2)18-13-7-4-6-12(10-13)16-15(17)14-8-5-9-19-14/h4-11H,3H2,1-2H3,(H,16,17)
• InChI Key: DGDSIFDZMGCQBM-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=CC(=C1)NC(=O)C2=CC=CS2

Description

N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide, also known as BPTC, is a chemical compound that belongs to the class of thiophene derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience. BPTC is a potent and selective antagonist of the AMPA receptor, which is a subtype of ionotropic glutamate receptor.

Scientific Research Applications

N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide has been extensively used in scientific research to study the role of AMPA receptors in various physiological and pathological processes. AMPA receptors are involved in synaptic plasticity, which is the ability of neurons to change their strength of communication in response to activity. N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide has been shown to block the activity of AMPA receptors, thus inhibiting synaptic plasticity. This has been used to investigate the role of AMPA receptors in learning and memory, addiction, and neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide acts as a competitive antagonist of the AMPA receptor by binding to the glutamate binding site. This prevents the binding of glutamate, which is the endogenous ligand for the receptor, and inhibits the influx of calcium ions into the cell. Calcium influx through AMPA receptors is necessary for synaptic plasticity, which is why blocking AMPA receptors with N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide leads to inhibition of synaptic plasticity.
Biochemical and physiological effects:
N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide has been shown to have a number of biochemical and physiological effects, particularly in the brain. It has been shown to inhibit long-term potentiation (LTP), which is a form of synaptic plasticity that is thought to underlie learning and memory. N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide has also been shown to inhibit the induction of long-term depression (LTD), which is another form of synaptic plasticity that is thought to be involved in the weakening of synapses. In addition, N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide has been shown to have anticonvulsant effects, which may be due to its inhibition of AMPA receptors.

Advantages and Limitations for Lab Experiments

N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide has several advantages for lab experiments. It is a highly potent and selective antagonist of the AMPA receptor, which makes it a useful tool for studying the role of AMPA receptors in various physiological and pathological processes. It has also been shown to have good bioavailability and pharmacokinetic properties, which makes it suitable for in vivo experiments. However, one limitation of N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide is that it is not selective for a particular subtype of AMPA receptor, which may complicate interpretation of results.

Future Directions

There are several future directions for further research on N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide. One area of interest is the role of AMPA receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide has been shown to inhibit AMPA receptors, which may have therapeutic potential for these diseases. Another area of interest is the development of more selective AMPA receptor antagonists, which would allow for more precise manipulation of AMPA receptor activity in the brain. Finally, the use of N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide as a tool to study the role of AMPA receptors in addiction and other psychiatric disorders is an area of active research.

Synthesis Methods

The synthesis of N-(3-sec-butoxyphenyl)-2-thiophenecarboxamide involves the reaction of 3-sec-butoxyaniline with thiophene-2-carbonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through nucleophilic substitution of the chlorine atom with the amino group, followed by cyclization of the intermediate to form the thiophene ring. The final product is obtained by purification through column chromatography.